{2-[(2-phenoxyethyl)thio]-1H-benzimidazol-1-yl}acetic acid
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
{2-[(2-phenoxyethyl)thio]-1H-benzimidazol-1-yl}acetic acid, also known as PBEA, is an organic compound that has been widely studied in recent years due to its potential applications in various scientific fields. PBEA is a versatile compound that can be used as a reagent in chemical synthesis, as a catalyst in organic reactions, and as a drug candidate in pharmaceutical research.
Scientific Research Applications
DNA Minor Groove Binder Applications
- Hoechst 33258, a related benzimidazole derivative, binds strongly to the minor groove of double-stranded B-DNA with specificity for AT-rich sequences. This compound and its analogues have been widely used in fluorescent DNA staining, chromosome and nuclear staining, analysis of nuclear DNA content values, and as radioprotectors and topoisomerase inhibitors, indicating their potential as starting points for rational drug design and molecular biology tools (Issar & Kakkar, 2013).
Synthetic and Biological Activity
- A comprehensive review on 2,6-bis-(benzimidazol-2-yl)-pyridine and 2,6-bis-(benzthiazol-2-yl)-pyridine compounds has been presented, summarizing their preparation, properties, and the variety of their biological and electrochemical activities. This review highlights the potential for further investigation into currently unknown analogues, suggesting areas for new research in the field of benzimidazole derivatives (Boča, Jameson, & Linert, 2011).
Medicinal Chemistry and Therapeutic Applications
- Benzimidazole derivatives, including those with pseudothiourea structural units, have shown a range of biological activities such as antihypertensive, diuretic, anorectic, thermoregulating effects, and herbicidal properties. This highlights their importance in medicinal chemistry for the development of therapeutic agents (Hsu, Hu, & Liu, 2005).
Anticancer Potential
- Research on benzimidazole hybrids reveals their anticancer potential through mechanisms such as intercalation, alkylating agents, topoisomerase inhibition, and tubulin inhibition. This emphasizes the importance of benzimidazole derivatives in cancer therapy and the need for further development of novel compounds for anticancer applications (Akhtar et al., 2019).
Safety and Hazards
Future Directions
Mechanism of Action
Target of Action
It’s known that benzimidazole derivatives have diverse pharmacological activities, including antimicrobial, anticancer, antiviral, antiparasitic, antihypertensive, and anti-inflammatory .
Mode of Action
It’s reported that benzimidazole derivatives can bind to the minor groove of the dna molecule and recognize a specific base sequence . The mechanism of action of DNA minor groove binding agents involves two steps: initially, the binding agent is hydrophobically transferred from solution into the DNA minor groove .
Biochemical Pathways
Benzimidazole derivatives have been reported to have a wide range of biological activities, suggesting they may interact with multiple biochemical pathways .
Pharmacokinetics
A study on the pharmacokinetics of 2-phenoxyethanol, a related compound, and its major metabolite, phenoxyacetic acid, showed that after dermal and inhaled administration in rats, the compound was rapidly absorbed and extensively metabolized to form phenoxyacetic acid . After multiple dosing, the exposures of 2-phenoxyethanol and phenoxyacetic acid were decreased, presumably due to the induction of metabolizing enzymes .
Result of Action
Given the wide range of biological activities associated with benzimidazole derivatives, it’s likely that the compound has multiple effects at the molecular and cellular level .
properties
IUPAC Name |
2-[2-(2-phenoxyethylsulfanyl)benzimidazol-1-yl]acetic acid |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H16N2O3S/c20-16(21)12-19-15-9-5-4-8-14(15)18-17(19)23-11-10-22-13-6-2-1-3-7-13/h1-9H,10-12H2,(H,20,21) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DIFSJPMGIJWIGW-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)OCCSC2=NC3=CC=CC=C3N2CC(=O)O |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H16N2O3S |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
328.4 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
{2-[(2-phenoxyethyl)thio]-1H-benzimidazol-1-yl}acetic acid |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.